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Compound of Interest

Compound Name: Methyl (R)-(+)-lactate

Cat. No.: B139472 Get Quote

Introduction: Methyl (R)-(+)-lactate, a simple chiral ester derived from the methylation of (R)-

lactic acid, is a pivotal molecule in modern chemical and pharmaceutical research.[1][2] With

the chemical formula C4H8O3, this colorless liquid is recognized not only for its role as a

versatile chiral building block in asymmetric synthesis but also for its favorable environmental

profile.[3] It is considered a green solvent due to its biodegradability, water miscibility, and low

toxicity.[2][4] This guide provides an in-depth overview of its molecular structure,

physicochemical properties, key applications, and detailed experimental protocols for its

synthesis and analysis, tailored for researchers, scientists, and professionals in drug

development.

Molecular Structure and Identification
Methyl (R)-(+)-lactate is the methyl ester of (R)-lactic acid.[5] The "(R)" designation denotes

the stereochemical configuration at the chiral center (the carbon atom bonded to the hydroxyl

group), and the "(+)" indicates that it is dextrorotatory, meaning it rotates plane-polarized light to

the right.
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Methyl (R)-(+)-lactate

Asymmetric Synthesis
(Chiral Building Block)

Polymer Chemistry Green Chemistry

APIs (e.g., Neomethymycin) Polylactic Acid (PLA) Biodegradable Solvent

1. Dissolve Methyl Pyruvate
in anhydrous THF

3. Add Catalyst to
Methyl Pyruvate Solution

2. Prepare Chiral Rhodium
Catalyst Solution in THF

4. Pressurize with H₂ Gas
(10-20 psig)

5. Stir for 8 hours
at 25°C

6. Analyze Product by
Chiral GC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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